Cas no 476194-45-3 (Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate)
Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate
- SureCN2904279
- KB-253797
- AG-F-61960
- CTK4J0131
- SCHEMBL2904279
- 476194-45-3
- VLEZWYGNJDQJMJ-UHFFFAOYSA-N
- DB-319512
- AKOS030253243
- DTXSID60699959
- BUA19445
- Ethyl 6-bromo-4-chloro-7-methoxy-3-quinolinecarboxylate
-
- MDL: MFCD22418572
- Inchi: 1S/C13H11BrClNO3/c1-3-19-13(17)8-6-16-10-5-11(18-2)9(14)4-7(10)12(8)15/h4-6H,3H2,1-2H3
- InChI Key: VLEZWYGNJDQJMJ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2C(C=1)=C(C(C(=O)OCC)=CN=2)Cl)OC
Computed Properties
- Exact Mass: 342.96100
- Monoisotopic Mass: 342.96108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- PSA: 48.42000
- LogP: 3.83600
Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR370002-250mg |
Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate |
476194-45-3 | 250mg |
£350.00 | 2024-05-23 | ||
| Apollo Scientific | OR370002-1g |
Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate |
476194-45-3 | 1g |
£675.00 | 2024-05-23 | ||
| eNovation Chemicals LLC | D541658-5g |
ethyl 4-bromo-7-methoxyquinoline-3-carboxylate |
476194-45-3 | 97% | 5g |
$2200 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581441-250mg |
Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate |
476194-45-3 | 98% | 250mg |
¥5014.00 | 2024-05-12 |
Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate
Comprehensive Overview of Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate (CAS No. 476194-45-3)
Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate (CAS No. 476194-45-3) is a highly specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique bromo, chloro, and methoxy functional groups, has garnered attention for its potential role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers and chemists frequently search for this compound due to its relevance in medicinal chemistry and heterocyclic compound synthesis.
The molecular structure of Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate features a quinoline core, a privileged scaffold in drug design. The presence of 6-bromo and 4-chloro substituents enhances its reactivity, making it a valuable intermediate for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for targeted therapies and bioconjugation. The 7-methoxy group further modulates electronic properties, influencing binding affinity in biological systems.
In recent years, the demand for quinoline-based intermediates like CAS No. 476194-45-3 has surged, driven by trends in personalized medicine and AI-driven drug discovery. Searches for "quinoline carboxylate derivatives" or "halogenated quinoline synthesis" often lead to this compound, reflecting its niche yet growing importance. Its compatibility with high-throughput screening (HTS) platforms also aligns with the pharmaceutical industry's shift toward automated lead optimization.
From a synthetic perspective, Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate serves as a precursor for structure-activity relationship (SAR) studies. Its ester moiety allows for facile hydrolysis or transesterification, enabling diversification into amides or other carboxylate derivatives. This flexibility is critical for fragment-based drug design, a hot topic in computational chemistry circles. Notably, its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability in CNS drug development.
Environmental and regulatory considerations are increasingly shaping queries about this compound. While not classified as hazardous, its halogenated nature prompts interest in green chemistry alternatives for its synthesis. Researchers explore catalytic methods or biocatalysis to reduce waste, aligning with sustainable pharmaceutical manufacturing goals. Such approaches are frequently discussed in forums on green solvents and atom economy.
Analytical characterization of CAS No. 476194-45-3 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These techniques ensure batch-to-batch consistency, a priority for contract research organizations (CROs). The compound's UV absorption properties also make it suitable for fluorescence labeling applications, expanding its utility beyond traditional small-molecule research.
In conclusion, Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate exemplifies the intersection of structural complexity and functional versatility in modern organic chemistry. Its role in hit-to-lead transitions and compatibility with parallel synthesis techniques positions it as a strategic tool for addressing challenges in drug bioavailability and selectivity. As the pharmaceutical landscape evolves toward precision therapeutics, compounds like this will remain at the forefront of innovative scaffold design.
476194-45-3 (Ethyl 6-bromo-4-chloro-7-methoxyquinoline-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)